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Compound of Interest

Compound Name: JNJ-3534

Cat. No.: B1192960 Get Quote

Disclaimer: The following guidance is based on general best practices for handling potent,

investigational pharmaceutical compounds in a laboratory setting. No specific Safety Data

Sheet (SDS) for JNJ-77242113 (also known as Icotrokinra) was publicly available at the time of

this writing. It is assumed that the user request for "JNJ-3534" contained a typographical error

and refers to JNJ-77242113. Researchers must consult their institution's Environmental Health

and Safety (EHS) department and perform a formal risk assessment before handling this or any

other investigational drug.

JNJ-77242113 is an investigational, orally administered peptide designed to be a potent and

selective antagonist of the interleukin-23 receptor.[1][2] As with any pharmacologically active

substance, particularly new chemical entities with limited toxicological data, it is crucial to

handle JNJ-77242113 with a high degree of caution to minimize occupational exposure.[3]

Personal Protective Equipment (PPE)
The primary methods for exposure control are engineering controls (e.g., fume hoods,

isolators); PPE should be used as a critical secondary barrier.[4][5] The following table

summarizes the recommended PPE for handling JNJ-77242113 in a research laboratory

setting.
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Protection Type Recommended PPE
Key Specifications and

Procedures

Eye/Face Protection Safety Goggles or Face Shield

Goggles should be worn for all

procedures. A face shield over

safety glasses is required

when there is a significant risk

of splashes.[6]

Skin Protection
Disposable, Low-Permeability

Gown

Gown should be solid-front

with long sleeves and tight-

fitting cuffs.[7]

Double Gloves

Wear two pairs of powder-free

nitrile gloves. The inner glove

should be tucked under the

gown cuff, and the outer glove

should extend over the cuff.[7]

Change the outer glove

immediately if contaminated or

torn.[7]

Shoe Covers

Recommended when working

in a designated potent

compound handling area to

prevent tracking of

contaminants.[8]

Respiratory Protection N95 Respirator or Higher

A NIOSH-approved respirator

is recommended, especially

when handling the powdered

form of the compound outside

of a containment device.[8]

Use requires a medical

evaluation and fit-testing.
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A systematic approach is essential for safely handling potent investigational compounds. The

following workflow outlines the key steps from preparation to disposal.

Safe Handling Workflow for Potent Investigational Compounds

Preparation

Handling

Cleanup & Disposal

Risk Assessment
(Assume Potent)

Designate Handling Area
(e.g., Fume Hood, BSC)

Don Appropriate PPE
(See Table)

Weigh/Handle Compound
in Containment

Prepare Solutions
in Containment

Seal and Label All
Solutions/Samples

Decontaminate Surfaces
(Consult EHS for agent)

After Experiment

Doff PPE in Designated Area

Segregate Waste
(Solid, Liquid, Sharps)

Dispose via Approved
Pharma Waste Vendor
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Safe handling workflow for potent compounds.

Disposal Plan
All waste generated from handling JNJ-77242113 must be considered pharmaceutical waste

and disposed of according to institutional and regulatory guidelines.

Waste Segregation: Properly segregate waste streams.[9]

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weigh papers, and

consumables should be placed in a clearly labeled, sealed container for pharmaceutical

waste.

Liquid Waste: Unused solutions or contaminated solvents should be collected in a

designated, sealed, and properly labeled hazardous waste container.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in an

approved sharps container.[10]

Disposal Procedures: All used and unused investigational medications must be destroyed in

accordance with the Federal Resource Conservation and Recovery Act (RCRA) and any

other applicable regulations.[11][12]

Do not dispose of this compound or its waste down the drain or in regular trash.

Contact your institution's EHS department to arrange for pickup and disposal by a licensed

pharmaceutical waste vendor.[13]

Maintain a clear chain of custody and documentation for all disposed materials.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1192960?utm_src=pdf-body-img
https://www.phs.co.uk/resources/safe-disposal-of-unwanted-pharmaceuticals-a-complete-guide-to-best-practices/
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.uh.edu/ehs/waste-management/waste-types/pharmaceutical-waste/index.php
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://www.benchchem.com/product/b1192960?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. JNJ-77242113 - Wikipedia [en.wikipedia.org]

2. JNJ-77242113, a highly potent, selective peptide targeting the IL-23 receptor, provides
robust IL-23 pathway inhibition upon oral dosing in rats and humans - PMC
[pmc.ncbi.nlm.nih.gov]

3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

4. pharmtech.com [pharmtech.com]

5. escopharma.com [escopharma.com]

6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

7. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

9. Safe Disposal of Unwanted Pharmaceuticals - A Complete Guide to Best Practices
[phs.co.uk]

10. easyrxcycle.com [easyrxcycle.com]

11. rxdestroyer.com [rxdestroyer.com]

12. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

13. Pharmaceutical Waste | Environmental Health and Safety | University of Houston
[uh.edu]

To cite this document: BenchChem. [Essential Safety and Handling Precautions for JNJ-
77242113 (Icotrokinra)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192960#personal-protective-equipment-for-
handling-jnj-3534]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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